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Compound of Interest

Compound Name: Rubidium hydroxide

Cat. No.: B073440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of rubidium
hydroxide (RbOH) in a range of solvents. This document is intended to be a valuable resource

for researchers, scientists, and professionals in drug development who require precise

solubility data and detailed experimental methodologies.

Introduction
Rubidium hydroxide is a strong alkali metal hydroxide, existing as a grayish-white solid that is

highly hygroscopic.[1][2] It is a powerful corrosive agent and requires careful handling.[1] Due

to its strong basicity, RbOH plays a role in specialized chemical syntheses and is of interest in

various research applications.[3] Understanding its solubility in different solvent systems is

crucial for its application in synthetic chemistry, materials science, and potentially in

pharmaceutical development as a strong base in specific synthetic routes.

This guide summarizes the available quantitative data on the solubility of rubidium hydroxide,

provides detailed experimental protocols for solubility determination, and illustrates key

concepts through diagrams.

Quantitative Solubility Data
The solubility of rubidium hydroxide is significantly influenced by the nature of the solvent and

the temperature. Below are tabulated summaries of its solubility in water and other solvents.
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Solubility in Water
Rubidium hydroxide is highly soluble in water.[1][4] The dissolution process is exothermic,

generating a significant amount of heat. The following table summarizes the available

quantitative data for the solubility of rubidium hydroxide in water at various temperatures.

Temperature (°C) Solubility ( g/100 mL) Citation

15 100 [1][2][4]

15 180 [5]

30 173 [6][7]

Note: Conflicting data exists for the solubility at 15°C. Researchers should verify this value

experimentally for high-precision applications.

Solubility in Organic Solvents
Rubidium hydroxide exhibits varying degrees of solubility in organic solvents. It is generally

soluble in polar protic solvents like alcohols and insoluble in non-polar or aprotic solvents.

Solvent Common Name Solubility Citation

Methanol Alcohol Soluble [4]

Ethanol Alcohol Soluble [4][8][9]

Anhydrous Ammonia --- Insoluble [4]

Diethyl Ether Ether Insoluble [4]

Tetrahydrofuran (THF) --- Insoluble [4]

Note: While qualitative solubility is indicated, specific quantitative data for organic solvents is

not readily available in the surveyed literature.

Factors Influencing Solubility
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The solubility of an ionic compound like rubidium hydroxide is governed by several

physicochemical factors. A fundamental understanding of these factors is essential for

predicting and controlling its solubility in various applications.

Solubility of RbOH

Influencing Factors

Solvent Properties Temperature RbOH Properties

High polarity favors dissolution
of ionic RbOH

Polarity

Protic solvents can solvate
the hydroxide ion

Hydrogen Bonding

Overcomes lattice forces
and aids dissolution

Increases Kinetic Energy

Energy required to break
the crystal lattice

Lattice Energy

Energy released upon
ion solvation

Hydration Energy

Click to download full resolution via product page

Factors affecting the solubility of Rubidium Hydroxide.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is paramount for many research and development

activities. The following are detailed methodologies for key experiments related to the solubility

of rubidium hydroxide.

Gravimetric Method for Determining Solubility in Water
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This method is suitable for determining the solubility of a highly soluble compound like

rubidium hydroxide in water at a specific temperature.

Materials:

Rubidium hydroxide (solid)

Distilled or deionized water

Thermostatically controlled water bath or incubator

Beakers or flasks with stoppers

Analytical balance (accurate to 0.0001 g)

Filtration apparatus (e.g., syringe with a membrane filter)

Pre-weighed weighing bottles

Drying oven

Procedure:

Temperature Control: Set the water bath or incubator to the desired temperature and allow it

to equilibrate.

Preparation of Saturated Solution:

Add an excess amount of solid rubidium hydroxide to a known mass of distilled water in

a sealable flask. The presence of undissolved solid is essential to ensure saturation.

Seal the flask to prevent absorption of atmospheric carbon dioxide, which would react with

the rubidium hydroxide.

Place the flask in the temperature-controlled environment and agitate it (e.g., using a

magnetic stirrer) for a sufficient time to reach equilibrium. For highly soluble salts, several

hours may be required. It is advisable to periodically measure the concentration of the

solution until it becomes constant.
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Sample Withdrawal and Filtration:

Once equilibrium is reached, allow the undissolved solid to settle.

Carefully withdraw a known mass or volume of the supernatant (the clear saturated

solution) using a pre-warmed pipette to avoid premature crystallization.

Immediately filter the withdrawn sample through a membrane filter to remove any

remaining solid particles.

Gravimetric Analysis:

Transfer the filtered saturated solution into a pre-weighed, dry weighing bottle and record

the total mass.

Place the weighing bottle with the solution in a drying oven set to a temperature that will

evaporate the water without decomposing the rubidium hydroxide (e.g., 105-110 °C).

Dry the sample to a constant mass. This is achieved by repeatedly drying, cooling in a

desiccator, and weighing until the mass no longer changes between weighing cycles.

Calculation of Solubility:

Mass of the saturated solution = (Mass of weighing bottle + solution) - (Mass of empty

weighing bottle)

Mass of dissolved rubidium hydroxide = (Mass of weighing bottle + dry RbOH) - (Mass

of empty weighing bottle)

Mass of water = Mass of the saturated solution - Mass of dissolved rubidium hydroxide

Solubility ( g/100 g water) = (Mass of dissolved rubidium hydroxide / Mass of water) x

100

Titrimetric Method for Determining Solubility
This method can be used as an alternative to the gravimetric method and is particularly useful

when a high degree of accuracy is required.
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Materials:

Saturated solution of rubidium hydroxide prepared as in the gravimetric method.

Standardized solution of a strong acid (e.g., 0.1 M Hydrochloric Acid, HCl).

Phenolphthalein indicator.

Burette, pipette, and conical flasks.

Procedure:

Preparation of Saturated Solution: Prepare a saturated solution of rubidium hydroxide at a

constant temperature as described in the gravimetric method.

Sample Preparation:

Withdraw a precise volume (e.g., 10.00 mL) of the clear, filtered saturated solution using a

volumetric pipette and transfer it to a conical flask.

Dilute the sample with a known volume of distilled water to a suitable concentration for

titration.

Titration:

Add a few drops of phenolphthalein indicator to the diluted rubidium hydroxide solution.

The solution will turn pink.

Titrate the solution with the standardized hydrochloric acid solution from the burette until

the pink color just disappears. Record the volume of HCl used.

Repeat the titration at least two more times to ensure precision.

Calculation of Solubility:

Calculate the moles of HCl used in the titration (Moles = Molarity x Volume in Liters).
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From the stoichiometry of the neutralization reaction (RbOH + HCl → RbCl + H₂O), the

moles of RbOH in the titrated sample are equal to the moles of HCl used.

Calculate the concentration of the saturated rubidium hydroxide solution in moles per

liter (Molarity = Moles of RbOH / Volume of the initial sample in Liters).

Convert the molarity to solubility in g/100 mL (Solubility = Molarity x Molar mass of RbOH x

0.1).

Experimental Workflow Diagram
The following diagram illustrates the general workflow for determining the solubility of a solid

compound in a liquid solvent.

Start
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General workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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